Cas no 891105-77-4 (N-(4-methylphenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891105-77-4
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 6496957
• Update Time: 2025-10-28

N-(4-methylphenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-[(4-methylphenyl)methyl]-2-[[6-(2-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-

• Inchi： 1S/C20H18N6OS/c1-14-5-7-15(8-6-14)12-22-19(27)13-28-20-24-23-18-10-9-17(25-26(18)20)16-4-2-3-11-21-16/h2-11H,12-13H2,1H3,(H,22,27)
• InChI Key： VQXMPMNTFCLRPZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=NC=CC=C1)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(4-methylphenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(4-methylphenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound CAS No 891105-77-4, also known as N-(4-methylphenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research due to its unique structural features and promising biological activities. The molecule combines several functional groups, including a pyridine ring, a triazolopyridazine moiety, and an acetamide group, making it a versatile candidate for drug design and material science.

Recent studies have highlighted the importance of the triazolopyridazine core in this compound. This heterocyclic structure is known for its stability and ability to form hydrogen bonds, which are crucial for molecular recognition in biological systems. The presence of the pyridine ring further enhances the electronic properties of the molecule, making it a valuable component in the development of new pharmaceutical agents. Researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

The sulfanyl group attached to the triazolopyridazine ring plays a critical role in modulating the compound's reactivity and solubility. This functional group has been shown to improve the molecule's ability to cross cellular membranes, enhancing its bioavailability. Additionally, the methyl group on the acetamide moiety contributes to the molecule's lipophilicity, which is essential for targeting specific biological receptors.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste and energy consumption.

The application of computational chemistry techniques has further expanded our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the molecule exhibits strong π-conjugation effects due to its aromatic rings, which could be harnessed in designing new materials for optoelectronic devices.

Furthermore, recent advancements in medicinal chemistry have focused on modifying this compound to improve its pharmacokinetic profile. By altering substituents on the pyridine ring or adjusting the length of the acetamide chain, researchers aim to optimize its absorption and distribution within the body. Such modifications could pave the way for more effective drug delivery systems.

In conclusion, CAS No 891105-77-4 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern medicine and materials science.